Cas no 194796-25-3 (Ethyl 4-(pent-4-enoyl)benzoate)

Ethyl 4-(pent-4-enoyl)benzoate structure
194796-25-3 structure
Product Name:Ethyl 4-(pent-4-enoyl)benzoate
CAS No:194796-25-3
MF:C14H16O3
MW:232.275044441223
CID:2788624
PubChem ID:15832471
Update Time:2025-04-21

Ethyl 4-(pent-4-enoyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • 194796-25-3
    • DTXSID60578710
    • Ethyl 4-(pent-4-enoyl)benzoate
    • Inchi: 1S/C14H16O3/c1-3-5-6-13(15)11-7-9-12(10-8-11)14(16)17-4-2/h3,7-10H,1,4-6H2,2H3
    • InChI Key: RWEVAPSWONOXON-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=CC=1)C(CCC=C)=O)=O

Computed Properties

  • Exact Mass: 232.109944368Da
  • Monoisotopic Mass: 232.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 43.4Ų
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